Cas no 2649060-11-5 (Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene]-)

• Product Name: Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene]-
• CAS No: 2649060-11-5
• MF: C₈H₁₀ClNO₄S₂
• MW: 283.75229883194
• CID: 5239836
• PubChem ID: 165438020
• Update Time: 2025-05-19

Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene]- Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene]-
• [(chlorosulfonyl)imino](2-methoxyphenyl)methyl-lambda6-sulfanone
• EN300-308266
• 2649060-11-5

• Inchi： 1S/C8H10ClNO4S2/c1-14-7-5-3-4-6-8(7)15(2,11)10-16(9,12)13/h3-6H,1-2H3
• InChI Key： OJQFNVWQNMVDKW-UHFFFAOYSA-N
• SMILES： ClS(N=S(C)(C1C=CC=CC=1OC)=O)(=O)=O

Computed Properties

• Exact Mass: 282.9739778g/mol
• Monoisotopic Mass: 282.9739778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 442.7±47.0 °C(Predicted)

Additional information on Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene]-

Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] (CAS No. 2649060-11-5): A Comprehensive Overview in Modern Chemical Biology

The compound Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] (CAS No. 2649060-11-5) represents a fascinating molecule with significant implications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfamoyl and methyloxido functional groups, has garnered attention due to its potential applications in the synthesis of novel bioactive molecules. The structural complexity of this compound not only makes it a subject of academic interest but also opens up avenues for exploring its utility in drug discovery and molecular medicine.

In recent years, the field of chemical biology has witnessed remarkable advancements, particularly in the development of targeted therapies and precision medicine. The compound Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] stands out as a promising candidate for further investigation due to its ability to interact with biological targets in a highly specific manner. The presence of the sulfamoyl group, a well-known pharmacophore in medicinal chemistry, suggests that this compound may exhibit inhibitory or modulatory effects on various biological pathways.

The methyloxido moiety in the structure of Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] adds an additional layer of complexity, enabling diverse chemical transformations that could be exploited for synthetic purposes. This feature is particularly intriguing for researchers working on the development of small-molecule inhibitors or probes for biochemical assays. The ability to modify this compound at multiple sites allows for the creation of a library of derivatives with tailored biological activities.

Recent studies have highlighted the importance of sulfamoyl derivatives in the treatment of various diseases, including cancer and inflammatory disorders. The structural motif present in Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] aligns well with these findings, suggesting that it could serve as a scaffold for designing next-generation therapeutics. Researchers have been exploring its potential as an intermediate in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activity.

The role of computational chemistry and molecular modeling has become increasingly crucial in understanding the interactions between small molecules and biological targets. The compound Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] has been subjected to computational studies to predict its binding affinity and mode of interaction with proteins. These studies have provided valuable insights into how this molecule can be optimized for better efficacy and reduced side effects.

In addition to its pharmaceutical applications, Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] has shown promise in materials science and nanotechnology. Its unique chemical properties make it suitable for use as a crosslinking agent or a building block in the synthesis of advanced materials. The ability to functionalize this compound with various groups allows for the creation of hybrid materials with enhanced properties.

The synthesis of Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to achieve high yields and purity. However, recent advancements in synthetic methodologies have made it possible to synthesize this compound more efficiently than ever before. These advancements include novel catalytic systems and green chemistry approaches that minimize waste and energy consumption.

The future prospects of Sulfamoyl chloride, N-[(2-methoxyphenyl)methyloxido-λ4-sulfanylidene] are vast and exciting. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development. The combination of its structural versatility and biological relevance makes it a cornerstone molecule in modern chemical biology.